Cas no 1806556-42-2 (Methyl 2-cyano-4-(2-cyanoethyl)benzoate)

• Product Name: Methyl 2-cyano-4-(2-cyanoethyl)benzoate
• CAS No: 1806556-42-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4950096
• Update Time: 2025-07-18

Methyl 2-cyano-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H10N2O2/c1-16-12(15)11-5-4-9(3-2-6-13)7-10(11)8-14/h4-5,7H,2-3H2,1H3
• InChI Key： SHWDLOBBEVCAHF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C#N)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 1.4
• Topological Polar Surface Area: 73.9

Additional information on Methyl 2-cyano-4-(2-cyanoethyl)benzoate

Recent Advances in the Study of Methyl 2-cyano-4-(2-cyanoethyl)benzoate (CAS: 1806556-42-2) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-4-(2-cyanoethyl)benzoate (CAS: 1806556-42-2) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The compound's unique structural features make it a valuable building block for constructing complex molecular architectures with enhanced pharmacological properties.

One of the most notable advancements in the study of Methyl 2-cyano-4-(2-cyanoethyl)benzoate is its role in the synthesis of novel kinase inhibitors. Kinases are pivotal targets in cancer therapy, and the development of selective inhibitors remains a key focus in oncology research. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase isoforms, with improved selectivity profiles compared to existing drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in designing allosteric inhibitors that target resistant mutations in kinases, offering a promising avenue for overcoming drug resistance in cancer treatment.

Beyond its applications in kinase inhibition, Methyl 2-cyano-4-(2-cyanoethyl)benzoate has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are notoriously challenging to target with small molecules, but recent breakthroughs have shown that cyano-containing compounds like this one can serve as effective PPI modulators. A 2022 study in Nature Chemical Biology reported the successful use of this compound as a scaffold for developing PPI inhibitors that disrupt critical signaling pathways in inflammatory diseases. The study emphasized the compound's ability to induce conformational changes in target proteins, thereby inhibiting their interactions with binding partners.

In addition to its therapeutic potential, Methyl 2-cyano-4-(2-cyanoethyl)benzoate has also been explored for its utility in chemical biology tools. For example, researchers have utilized this compound as a precursor for fluorescent probes and affinity tags, enabling the visualization and isolation of specific biomolecules in complex biological systems. A recent preprint on bioRxiv described the synthesis of a cyanine-based fluorescent probe derived from this compound, which exhibited exceptional photostability and specificity for labeling lysosomal proteins in live cells. Such tools are invaluable for advancing our understanding of cellular processes and disease mechanisms.

Despite these promising developments, challenges remain in the optimization and scalability of Methyl 2-cyano-4-(2-cyanoethyl)benzoate-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to fully realize their therapeutic potential. However, ongoing research efforts, including computational modeling and structure-activity relationship (SAR) studies, are paving the way for the design of next-generation derivatives with improved properties. Collaborative initiatives between academia and industry are also accelerating the translation of these findings into clinical applications.

In conclusion, Methyl 2-cyano-4-(2-cyanoethyl)benzoate (CAS: 1806556-42-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from kinase inhibition and PPI modulation to the development of advanced chemical tools, underscoring its broad utility. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a pivotal role in the discovery of innovative therapeutics and biological probes. Future studies will likely focus on refining its derivatives and expanding its applications, further solidifying its importance in the field.